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Compound of Interest

Compound Name: N-(2-Chloroethyl)-N-ethylaniline

CAS No.: 92-49-9

Cat. No.: B1582821 Get Quote

Executive Summary & Chemical Profile
N-(2-Chloroethyl)-N-ethylaniline (CAS: 92-49-9) is an alkylating agent and a nitrogen

mustard analog commonly used as an intermediate in the synthesis of azo dyes (e.g., Disperse

Red).[1][2] Unlike standard organic solvents, its structural capacity to alkylate DNA and proteins

classifies it as a high-hazard toxicant.

Operational handling requires strict adherence to halogenated organic waste protocols.

Standard laboratory nitrile gloves provide insufficient protection against direct exposure.[3]

Physicochemical Data Table
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Property Value Operational Implication

CAS Number 92-49-9
Use for waste labeling and

inventory tracking.[2]

Physical State Solid/Semi-solid

Melting point is ~45°C. It may

liquefy in warm labs or during

exothermic reactions.[2]

Molecular Formula C₁₀H₁₄ClN

Contains Chlorine; MUST be

segregated from non-

halogenated solvents.[2]

Boiling Point ~260°C
Low volatility, but aerosols are

highly toxic.[2]

Hazard Class Acute Toxin (Cat 3)
Toxic by ingestion, dermal

contact, and inhalation.[2]

Personal Protective Equipment (PPE) Matrix
Critical Warning: Do not rely on standard disposable nitrile gloves for prolonged contact or

immersion. The aniline backbone facilitates rapid permeation through thin rubber, while the

chloroethyl group adds alkylating toxicity.
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PPE Component Recommendation Scientific Rationale

Primary Gloves
Silver Shield® / 4H®

(Laminate)

Multi-layer laminate offers the

highest breakthrough time (>4

hours) for chlorinated

aromatics.[2]

Splash Gloves
Viton® or Double-layered

Nitrile

Standard nitrile degrades

quickly.[2] Use only for

incidental splash protection;

change immediately upon

contact.

Respiratory Fume Hood (Class II)

Mandatory.[2] If outside hood,

use Full-Face Respirator with

Organic Vapor (OV) cartridges.

Body Tyvek® Lab Coat + Apron

Prevent skin absorption.[2]

Standard cotton coats are

permeable to liquid spills.

Waste Disposal Workflow
This compound is a Halogenated Organic. It must never be mixed with oxidizers (e.g., Nitric

Acid) or alkali metals, as this can lead to uncontrolled exothermic reactions or the generation of

toxic fumes.

DOT Diagram: Waste Decision Logic
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Waste Generation
(N-(2-Chloroethyl)-N-ethylaniline)

Determine Physical State

Solid Waste
(Contaminated Wipes/Solids)

 Solid/Wipes

Liquid Waste
(Mother Liquor/Solutions)

 Liquid/Solution

Container:
Wide-Mouth HDPE or Glass

Segregation Check:
Isolate from Oxidizers & Acids

Container:
Glass Amber Bottle (Safety Coated)

Labeling:
'Hazardous Waste - Toxic, Halogenated'

List CAS: 92-49-9

Transfer to EHS/Waste Vendor
(Incineration Required)

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging N-(2-Chloroethyl)-N-ethylaniline
waste.

Step-by-Step Disposal Protocol
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A. Liquid Waste (Solutions/Reaction Mixtures)[4]
Segregation: Ensure the waste stream is designated for Halogenated Organics.

Prohibited Mixtures: Do not mix with non-halogenated solvents (acetone/ethanol) unless

the entire container is downgraded to "Halogenated" (increasing disposal cost).

Reaction Quenching: Ensure any active alkylation reactions are quenched before bottling.

Container Selection: Use amber glass bottles with PTFE-lined caps. Avoid standard

polyethylene if the solvent carrier is aggressive (e.g., DCM), though HDPE is generally

acceptable for the pure compound.

Labeling:

Must read: "Hazardous Waste - Toxic, Halogenated".

Constituents: "N-(2-Chloroethyl)-N-ethylaniline [CAS 92-49-9]".[1][2][5][6][7]

Hazard Checkboxes: Toxic, Irritant.[8]

B. Solid Waste (Contaminated Glassware/PPE)
Decontamination of Glassware:

Rinse glassware with a solvent (e.g., acetone) inside the fume hood.

Collect the rinsate as Liquid Halogenated Waste (see above).

Do not wash heavily contaminated glassware in the sink.

Disposal of Solids:

Place contaminated gloves, wipes, and weighing boats into a double-bagged clear

hazardous waste bag or a wide-mouth HDPE drum.[2]

Label as "Solid Debris Contaminated with Halogenated Toxins."

Emergency Spill Response
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Trigger: Spills > 5 mL or spills outside a fume hood require immediate evacuation of the

immediate area.

Evacuate & Ventilate: Remove personnel. Allow vapors to dissipate via the HVAC system.

Don PPE: Wear Silver Shield gloves, goggles, and a respirator (if outside hood).

Containment:

Do NOT use water.[8] Water may spread the hydrophobic chemical.

Use Vermiculite, Sand, or Universal Absorbent Pads.

Neutralization (Surface Decon):

After absorbing the bulk liquid, wipe the surface with a 10% Sodium Thiosulfate solution.

The thiosulfate acts as a nucleophile, reacting with the chloroethyl group to reduce

alkylating potential [1].

Follow with a detergent wash.

Disposal: Collect all absorbent materials as hazardous solid waste.

Regulatory & Compliance Context
RCRA Classification: While not explicitly "P-Listed" (Acutely Hazardous) by specific name,

this compound is a toxic halogenated aromatic. It should be managed under the generic

waste codes for halogenated solvents if mixed, or as a characteristic toxic waste if tested.

Best practice dictates managing it as RCRA Hazardous Waste destined for Incineration [2].

Sewer Ban: Under no circumstances can this chemical be discharged to the sewer system. It

is toxic to aquatic life and persists in the environment.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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